3-methoxy-N-(5-neopentyl-1,3,4-thiadiazol-2-yl)benzamide

• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3-methoxybenzamide
• InChI: InChI=1S/C15H19N3O2S/c1-15(2,3)9-12-17-18-14(21-12)16-13(19)10-6-5-7-11(8-10)20-4/h5-8H,9H2,1-4H3,(H,16,18,19)
• InChI Key: DRNSKZSVQZNBCD-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC1=NN=C(S1)NC(=O)C2=CC(=CC=C2)OC

Description

3-methoxy-N-(5-neopentyl-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound is known for its ability to interact with specific molecular targets and exert a range of biochemical and physiological effects.

Scientific Research Applications

3-methoxy-N-(5-neopentyl-1,3,4-thiadiazol-2-yl)benzamide has been studied for its potential as a therapeutic agent in various scientific research applications. One of the main areas of focus has been its ability to inhibit the activity of specific enzymes such as histone deacetylases (HDACs) and carbonic anhydrases (CAs). HDACs are enzymes that play a role in gene expression and have been implicated in various diseases such as cancer, while CAs are enzymes that play a role in pH regulation and have been implicated in diseases such as glaucoma and epilepsy.

Mechanism of Action

The mechanism of action of 3-methoxy-N-(5-neopentyl-1,3,4-thiadiazol-2-yl)benzamide involves its ability to interact with specific molecular targets such as HDACs and CAs. By inhibiting the activity of these enzymes, this compound can alter gene expression and pH regulation, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-methoxy-N-(5-neopentyl-1,3,4-thiadiazol-2-yl)benzamide are diverse and depend on the specific molecular targets it interacts with. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, reduce intraocular pressure in glaucoma, and improve seizure control in epilepsy. Additionally, this compound has been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-methoxy-N-(5-neopentyl-1,3,4-thiadiazol-2-yl)benzamide in lab experiments is its specificity for certain molecular targets. This allows for a more targeted approach to studying the effects of this compound. However, one limitation is that the effects of this compound may vary depending on the specific cell type or disease model being studied.

Future Directions

There are several future directions for research on 3-methoxy-N-(5-neopentyl-1,3,4-thiadiazol-2-yl)benzamide. One area of focus is the development of more potent and selective inhibitors of HDACs and CAs. Additionally, there is interest in studying the effects of this compound in other disease models such as Alzheimer's disease and Parkinson's disease. Finally, there is potential for the development of this compound as a therapeutic agent for cancer, glaucoma, and epilepsy.

Synthesis Methods

The synthesis of 3-methoxy-N-(5-neopentyl-1,3,4-thiadiazol-2-yl)benzamide involves the reaction of 2-amino-5-neopentyl-1,3,4-thiadiazole with 3-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is a white crystalline solid with a melting point of 168-170°C.